Cas no 499206-35-8 (5(6H)-Quinazolinone, 2-(1,1-dimethylethyl)-7,8-dihydro-)
499206-35-8 structure
Product Name:5(6H)-Quinazolinone, 2-(1,1-dimethylethyl)-7,8-dihydro-
CAS No:499206-35-8
MF:C12H16N2O
MW:204.268242835999
CID:1539988
PubChem ID:23247039
Update Time:2025-04-21
5(6H)-Quinazolinone, 2-(1,1-dimethylethyl)-7,8-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 5(6H)-Quinazolinone, 2-(1,1-dimethylethyl)-7,8-dihydro-
- 2-tert-Butyl-7,8-dihydroquinazoline-5(6H)-one
- starbld0038778
- 2-(tert-Butyl)-7,8-dihydro-5(6H)-quinazolinone
- 2-tert-butyl-5,6,7,8-tetrahydroquinazolin-5-one
- AKOS011284110
- 2-tert-butyl-7,8-dihydro-6H-quinazolin-5-one
- SCHEMBL10220388
- 2-(tert-Butyl)-7,8-dihydroquinazolin-5(6H)-one
- 499206-35-8
-
- Inchi: 1S/C12H16N2O/c1-12(2,3)11-13-7-8-9(14-11)5-4-6-10(8)15/h7H,4-6H2,1-3H3
- InChI Key: QAHBPIINCJQJQX-UHFFFAOYSA-N
- SMILES: O=C1C2=CN=C(C(C)(C)C)N=C2CCC1
Computed Properties
- Exact Mass: 204.12638
- Monoisotopic Mass: 204.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 42.8Ų
Experimental Properties
- PSA: 42.85
5(6H)-Quinazolinone, 2-(1,1-dimethylethyl)-7,8-dihydro- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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